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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

intraperitoneal (IP) administration of Gelsevirine in mice. Gelsevirine is a novel and specific

inhibitor of the STator of Interferon Genes (STING) signaling pathway, showing therapeutic

potential in preclinical models of sepsis, osteoarthritis, and ischemic stroke.[1][2][3]

Mechanism of Action
Gelsevirine functions by directly targeting the STING protein. It competitively binds to the

cyclic dinucleotide (CDN)-binding pocket of STING, which locks the protein in an inactive

conformation.[1][4] This prevents the dimerization and activation of STING that would normally

occur in response to cytosolic double-stranded DNA (dsDNA).[1][4] Furthermore, Gelsevirine
promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[1][4]

The inhibition of STING activation leads to a downstream reduction in the phosphorylation of

TBK1 and p65, ultimately suppressing the production of type I interferons and other pro-

inflammatory cytokines.[1][5]
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Caption: Gelsevirine inhibits the STING signaling pathway.

Quantitative Data Summary
Parameter Value Species Application Reference

Dosage 10 mg/kg C57BL/6J Mice
Sepsis (CLP

model)
[1]

20 mg/kg C57BL/6J Mice
Sepsis (CLP

model)
[1]

Administration

Route

Intraperitoneal

(IP)
Mice

Sepsis,

Osteoarthritis
[1][2]

Vehicle Not specified

Frequency

Single dose 5

hours post-CLP

surgery

C57BL/6J Mice
Sepsis (CLP

model)
[1]
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Reconstitution: Dissolve Gelsevirine powder in a suitable vehicle. While the cited studies do

not specify the vehicle, common solvents for in vivo use include sterile saline (0.9% NaCl),

phosphate-buffered saline (PBS), or a solution containing a small percentage of DMSO

and/or Tween 80 to aid solubility, which is then further diluted in saline or PBS. It is crucial to

determine the optimal, non-toxic vehicle for your specific experiment.

Concentration Calculation: Prepare the stock solution and subsequent dilutions to achieve

the desired final injection volume and dosage (e.g., 10 or 20 mg/kg). The injection volume

should not exceed 10 ml/kg body weight.[6][7]

Sterilization: If the vehicle and compound are not sterile, the final solution should be

sterilized by filtration through a 0.22 µm syringe filter into a sterile vial.

Temperature: Before injection, warm the solution to room or body temperature to prevent a

drop in the animal's body temperature.[6][8]

Intraperitoneal Injection Protocol for Mice
This protocol is based on standard, humane procedures for IP injections in mice.[6][8][9][10]

Materials:

Gelsevirine solution

Sterile syringes (1 ml or smaller)[8]

Sterile needles, 25-27 gauge[6][7]

70% ethanol or other skin disinfectant[8][9]

Gauze or cotton swabs[8]

Appropriate personal protective equipment (PPE)

Sharps container

Procedure:
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Animal Restraint:

Gently restrain the mouse using the scruff technique with your non-dominant hand. The

skin over the shoulders and behind the ears should be grasped to immobilize the head

and body.[8][10]

Turn the animal to a supine position (dorsal recumbency), tilting the head slightly

downwards. This allows the abdominal organs to move cranially, creating a safer injection

site.[8][10]

Injection Site Identification:

The preferred injection site is the lower right quadrant of the abdomen.[8][9] This avoids

the cecum, which is typically located on the left side, and the bladder in the midline.[9]

Disinfect the injection site with 70% ethanol using a gauze pad or cotton swab.[8][9]

Injection:

With your dominant hand, hold the syringe with the needle bevel facing up.[6][9]

Insert the needle at a 30-45 degree angle to the abdominal wall.[6][8] The depth of

insertion will depend on the size of the mouse; for smaller mice, about half the needle

length may be sufficient.[6][10]

Gently aspirate by pulling back on the plunger to ensure the needle has not entered a

blood vessel (blood in the hub) or an organ (e.g., yellowish fluid from the bladder or

brownish-green contents from the intestine).[9][10] If any fluid is aspirated, withdraw the

needle and reinject at a different site with a fresh needle and syringe.

If there is no aspirate, slowly and steadily inject the Gelsevirine solution.

Withdraw the needle swiftly and place the mouse back in its cage.

Post-Injection Monitoring:

Observe the animal for several minutes post-injection for any signs of distress, bleeding at

the injection site, or leakage of the injected substance.[6][10]
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Apply gentle pressure with sterile gauze if minor bleeding occurs.[6]

Monitor the animals according to your approved animal care protocol.
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Caption: Workflow for a preclinical study of Gelsevirine in a mouse sepsis model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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